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Sulfonyl chlorides
Sulfonyl chlorides, also known as sulfonyl chlorides or sulfenyl chlorides, are a class of chemical compounds with the general formula R-SO₂Cl. These highly reactive intermediates play a crucial role in organic synthesis due to their ability to form sulfoxides and sulfones through nucleophilic substitution reactions. They are often used in the preparation of pharmaceuticals, pesticides, and polymers. The structure typically involves a sulfur atom double-bonded to an oxygen atom (sulfonyl group) and single-bonded to a chlorine atom. Sulfonyl chlorides can be prepared from sulfoxides or sulfides by treatment with thionyl chloride. They are volatile liquids at room temperature, with a characteristic pungent odor. Due to their strong electrophilic nature, they can react readily with nucleophiles such as alcohols and amines, making them valuable reagents in synthetic chemistry.

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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...